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Compound of Interest

Compound Name: 6-Fluorescein Phosphoramidite

Cat. No.: B607415

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling 6-Fluorescein Phosphoramidite. Adherence to
these procedures is vital for ensuring personal safety and maintaining experimental integrity.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-Fluorescein Phosphoramidite is
provided below.

Property Value

Molecular Formula C46H58N3010P[1]
Molecular Weight 843.94 g/mol

CAS Number 204697-37-0[2]

Appearance White to off-white solid
Solubility Soluble in Acetonitrile (0.1 M)
Storage Temperature -20°CI[2][3]

Absorbance Maximum (Amax) ~494 nm[4]

Emission Maximum (Amax) ~525 nm[4]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling to ensure appropriate protective

measures are in place. The following table outlines the recommended PPE for handling 6-

Fluorescein Phosphoramidite.

PPE Category Item

Specifications and
Remarks

Eye and Face Protection Safety Goggles

Tight-sealing safety goggles

are recommended.[2]

A face shield should be worn in
Face Shield addition to goggles when there

is a risk of splashing.[2]

Provides protection against

incidental contact. Change

Hand Protection Disposable Nitrile Gloves ] ) )
gloves immediately if
contaminated.
Should be appropriately sized
Body Protection Laboratory Coat and fully buttoned to protect

against spills.

Wear protective clothing as

Protective Clothing
needed.[2]

Respiratory Protection Air-purifying Respirator

Not generally required under
normal handling conditions
with adequate ventilation. Use
a NIOSH-approved respirator if
handling large quantities or if

dust/aerosols are generated.

Operational Plan: Step-by-Step Handling Procedure

This section details the procedural steps for the safe handling of 6-Fluorescein

Phosphoramidite, from receiving the compound to its use in synthesis.
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Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
 Verify that the product matches the order specifications.

» Store the container tightly closed in a dry, well-ventilated area at the recommended
temperature of -20°C.[2][3]

¢ Itis recommended to handle and store the product under an inert gas.[2]

Preparation for Use

» Before opening, allow the container to warm to room temperature to prevent moisture
condensation.

o Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation
exposure.

e Ensure all required PPE is correctly donned.

o Prepare all necessary equipment, such as anhydrous acetonitrile for dissolution, syringes,
and the DNA synthesizer.

Handling and Use

¢ 6-Fluorescein Phosphoramidite is a solid powder; handle it carefully to avoid creating dust.

e For use in oligonucleotide synthesis, dissolve the required amount in anhydrous acetonitrile.
[3] The solution is stable for 2-3 days.[3]

e Acoupling time of 3 to 15 minutes is generally recommended.[3][5]

o Standard cleavage and deprotection methods, typically with ammonium hydroxide, are used
to release the fluorescein-labeled oligonucleotide.[6][7]

Spill Management

 In case of a spill, avoid generating dust.
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o Cover powder spills with a plastic sheet to minimize spreading.[2]

e Mechanically take up the spilled material and place it in an appropriate, labeled container for
disposal.[2]

e Clean the contaminated surface thoroughly.[2]

Disposal Plan

Proper disposal of 6-Fluorescein Phosphoramidite and associated waste is critical. Disposal
should always be in accordance with local, regional, and national regulations.[2]

e Unused Product: Dispose of as chemical waste through a licensed contractor. Do not
dispose of it down the drain.

o Contaminated Materials: Items such as gloves, pipette tips, and empty containers that have
come into contact with the chemical should be collected in a designated, labeled hazardous
waste container.

e Liquid Waste: Solutions of 6-Fluorescein Phosphoramidite in acetonitrile should be
collected as flammable organic waste. Aqueous waste from deprotection steps containing
ammonia and trace amounts of fluorescein should be collected and disposed of as chemical
waste.

Visualized Workflows
Handling Workflow

The following diagram illustrates the standard workflow for handling 6-Fluorescein
Phosphoramidite from receipt to disposal.
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Caption: Workflow for handling 6-Fluorescein Phosphoramidite.
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Hierarchy of Safety Controls

This diagram illustrates the hierarchy of controls to minimize exposure risks, with the most
effective measures at the top.
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Caption: Hierarchy of safety controls for chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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